Cas no 2034157-25-8 (3-Chloro-5-(4-chlorophenyl)-4-(4-fluorophenyl)-6-methylpyridazine)

• Product Name: 3-Chloro-5-(4-chlorophenyl)-4-(4-fluorophenyl)-6-methylpyridazine
• CAS No: 2034157-25-8
• MF: C₁₇H₁₁Cl₂FN₂
• MW: 333.18704533577
• CID: 5036869
• Update Time: 2025-07-24

3-Chloro-5-(4-chlorophenyl)-4-(4-fluorophenyl)-6-methylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(4-chlorophenyl)-4-(4-fluorophenyl)-6-methylpyridazine
• 3-Chloro-5-(4-chlorophenyl)-4-(4-fluorophenyl)-6-methylpyridazine

• Inchi： 1S/C17H11Cl2FN2/c1-10-15(11-2-6-13(18)7-3-11)16(17(19)22-21-10)12-4-8-14(20)9-5-12/h2-9H,1H3
• InChI Key： LJCOOMVBEQGGJF-UHFFFAOYSA-N
• SMILES： ClC1=C(C2C=CC(=CC=2)F)C(=C(C)N=N1)C1C=CC(=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 355
• XLogP3: 5.2
• Topological Polar Surface Area: 25.8

Additional information on 3-Chloro-5-(4-chlorophenyl)-4-(4-fluorophenyl)-6-methylpyridazine

Introduction to 3-Chloro-5-(4-chlorophenyl)-4-(4-fluorophenyl)-6-methylpyridazine (CAS No. 2034157-25-8)

3-Chloro-5-(4-chlorophenyl)-4-(4-fluorophenyl)-6-methylpyridazine (CAS No. 2034157-25-8) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridazine class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, including the presence of chloro, fluoro, and methyl substituents, contribute to its unique chemical properties and make it a subject of intense study for drug discovery initiatives.

The name keywords of this compound—such as 3-Chloro, 5-(4-chlorophenyl), 4-(4-fluorophenyl), and 6-methylpyridazine—highlight its complex molecular architecture. These substituents not only influence the electronic and steric properties of the molecule but also play a crucial role in determining its biological interactions. The long-tail keywords, such as chloro substitution, fluorine incorporation, and methyl group positioning, are particularly important as they provide insights into the compound's reactivity and potential pharmacological effects.

In recent years, there has been a growing interest in pyridazine derivatives due to their demonstrated efficacy in various pharmacological contexts. The presence of halogen atoms, such as chlorine and fluorine, is particularly noteworthy as these elements are frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. The specific arrangement of these substituents in 3-Chloro-5-(4-chlorophenyl)-4-(4-fluorophenyl)-6-methylpyridazine suggests that it may exhibit potent activity against a range of biological targets.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The pyridazine core is a well-established scaffold in drug design, with several approved drugs featuring this motif. For instance, certain pyridazine derivatives have shown promise in treating conditions such as cancer, inflammation, and infectious diseases. The unique combination of substituents in 3-Chloro-5-(4-chlorophenyl)-4-(4-fluorophenyl)-6-methylpyridazine may confer additional advantages, such as improved selectivity or reduced toxicity compared to existing analogs.

Recent studies have begun to explore the pharmacological properties of this compound through both computational modeling and experimental validation. Computational approaches have been instrumental in predicting the binding modes of 3-Chloro-5-(4-chlorophenyl)-4-(4-fluorophenyl)-6-methylpyridazine to biological targets, providing valuable insights into its potential mechanisms of action. These studies have suggested that the compound may interact with enzymes or receptors involved in key metabolic pathways.

Experimental investigations have further corroborated these predictions by demonstrating that 3-Chloro-5-(4-chlorophenyl)-4-(4-fluorophenyl)-6-methylpyridazine exhibits significant activity against certain disease-relevant targets. For example, preliminary assays have indicated that this compound may inhibit the activity of enzymes overexpressed in cancer cells or modulate signaling pathways associated with inflammation. These findings are particularly exciting as they highlight the compound's potential as a lead molecule for further drug development.

The synthesis of 3-Chloro-5-(4-chlorophenyl)-4-(4-fluorophenyl)-6-methylpyridazine represents another area of interest within the chemical community. The multi-step synthesis involves strategic functional group transformations that showcase the ingenuity of modern synthetic organic chemistry. Key steps include chlorination reactions, cross-coupling processes, and ring-closing metathesis, which are all critical for constructing the desired pyridazine framework. The efficiency and scalability of these synthetic routes are essential for translating laboratory discoveries into viable drug candidates.

The chemical properties of this compound also make it an attractive candidate for further structural optimization. By systematically modifying individual substituents or exploring alternative scaffolds derived from pyridazine, researchers can fine-tune the pharmacological profile of 3-Chloro-5-(4-chlorophenyl)-4-(4-fluorophenyl)-6-methylpyridazine to achieve desired therapeutic outcomes. This iterative process is central to drug discovery and relies on a deep understanding of structure-activity relationships.

As research continues to unfold, it is likely that additional applications for 3-Chloro-5-(4-chlorophenyl)-4-(4-fluorophenyl)-6-methylpyridazine will be uncovered. The combination of computational chemistry, high-throughput screening, and traditional synthetic methodologies provides a robust framework for exploring its full potential. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for patients worldwide.

In conclusion,3-Chloro-5-(4-chlorophenyl)-4-(4-fluorophenyl)-6-methylpyridazine (CAS No. 2034157-25-8) is a promising compound with significant therapeutic potential. Its unique structural features and demonstrated biological activity make it an invaluable asset in the ongoing quest to develop novel pharmaceuticals. As research progresses，this molecule is poised to contribute meaningfully to advancements in medicine and chemical science.